![molecular formula C18H19BrClNO B5108167 4-(4-bromophenyl)-1-(3-chlorobenzyl)-4-piperidinol](/img/structure/B5108167.png)
4-(4-bromophenyl)-1-(3-chlorobenzyl)-4-piperidinol
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Overview
Description
4-(4-bromophenyl)-1-(3-chlorobenzyl)-4-piperidinol, also known as BCP, is a chemical compound that belongs to the class of piperidinols. It is a synthetic compound that has been extensively studied for its potential applications in various fields of research. BCP has been found to exhibit a range of pharmacological properties, making it a valuable compound for scientific research.
Mechanism of Action
The mechanism of action of 4-(4-bromophenyl)-1-(3-chlorobenzyl)-4-piperidinol is not fully understood. However, it is believed to work by modulating the activity of certain receptors in the body, such as the mu-opioid receptor. This compound has also been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2).
Biochemical and physiological effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been found to have analgesic and anti-inflammatory effects, making it a potential treatment for pain and inflammation. This compound has also been found to have anti-tumor effects, making it a potential treatment for cancer. Additionally, this compound has been found to have neuroprotective effects, making it a potential treatment for neurological disorders.
Advantages and Limitations for Lab Experiments
4-(4-bromophenyl)-1-(3-chlorobenzyl)-4-piperidinol has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. This compound is also a relatively stable compound, which makes it easier to handle and store. However, this compound also has some limitations for use in lab experiments. It is a relatively new compound, which means that there is still much to be learned about its properties and potential applications. Additionally, this compound can be expensive to synthesize, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research on 4-(4-bromophenyl)-1-(3-chlorobenzyl)-4-piperidinol. One area of research could focus on the potential applications of this compound in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another area of research could focus on the potential applications of this compound in the treatment of cancer. Additionally, further research could be conducted to better understand the mechanism of action of this compound and its potential applications in other areas of research.
Synthesis Methods
4-(4-bromophenyl)-1-(3-chlorobenzyl)-4-piperidinol can be synthesized using a variety of methods, including the reduction of 4-(4-bromophenyl)-1-(3-chlorobenzyl)-4-piperidone with sodium borohydride. The compound can also be synthesized using other methods, such as the reaction of 4-(4-bromophenyl)-1-(3-chlorobenzyl)-4-piperidone with various reducing agents.
Scientific Research Applications
4-(4-bromophenyl)-1-(3-chlorobenzyl)-4-piperidinol has been studied extensively for its potential applications in various fields of research. It has been found to exhibit a range of pharmacological properties, including analgesic, anti-inflammatory, and anti-tumor effects. This compound has also been found to have potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
4-(4-bromophenyl)-1-[(3-chlorophenyl)methyl]piperidin-4-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19BrClNO/c19-16-6-4-15(5-7-16)18(22)8-10-21(11-9-18)13-14-2-1-3-17(20)12-14/h1-7,12,22H,8-11,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRHRUSKVYCZZFA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(C2=CC=C(C=C2)Br)O)CC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19BrClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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